Cas no 1361779-36-3 (3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl)

• Product Name: 3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl
• CAS No: 1361779-36-3
• MF: C₁₄H₈BrCl₂F₃
• MW: 384.018531799316
• CID: 4993427
• Update Time: 2025-06-15

3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8BrCl2F3/c15-7-9-5-8(1-4-12(9)14(18,19)20)11-3-2-10(16)6-13(11)17/h1-6H,7H2
• InChI Key： RCOWKBFKQMLSTA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(F)(F)F)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl

Professional Introduction to 3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361779-36-3)

3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl, identified by its CAS number 1361779-36-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, characterized by its two benzene rings connected by a sigma bond. The presence of multiple functional groups, including a bromomethyl group, dichloro substituents, and a trifluoromethyl group, makes it a versatile intermediate in synthetic chemistry. The unique structural features of this compound contribute to its potential applications in the development of novel bioactive molecules.

The bromomethyl group (-CH₂Br) in 3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl serves as a reactive handle for further functionalization. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. The dichloro substituents at the 2 and 4 positions enhance the electrophilicity of the aromatic rings, facilitating various chemical transformations. Additionally, the trifluoromethyl group (-CF₃) introduces electron-withdrawing effects and can influence the electronic properties of the molecule, making it valuable in medicinal chemistry for improving metabolic stability and bioavailability.

In recent years, there has been growing interest in the development of biphenyl derivatives as pharmacological agents. The structural motif of biphenyl is found in numerous drugs with diverse therapeutic effects, including antipsychotics, antidepressants, and antiviral agents. The compound 3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl has been explored as a building block for constructing more complex scaffolds with potential biological activity. For instance, researchers have utilized this intermediate to synthesize biphenyl-based inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate key signaling cascades.

The trifluoromethyl group is particularly noteworthy for its impact on the pharmacokinetic properties of drug candidates. It enhances lipophilicity and metabolic stability while reducing water solubility, which can be advantageous for oral administration. In addition, the electron-withdrawing nature of -CF₃ can increase the binding affinity of a molecule to its target receptor. This has led to its incorporation into many drug molecules designed to improve pharmacological efficacy. The dichloro substituents further contribute to the overall electronic environment of the molecule, influencing its reactivity and interactions with biological targets.

Recent advancements in synthetic methodologies have enabled more efficient access to complex biphenyl derivatives like 3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl. Transition-metal-catalyzed reactions have played a crucial role in these developments, allowing for precise functionalization at specific positions on the biphenyl core. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents while maintaining regioselectivity. These techniques have opened up new avenues for drug discovery by enabling the rapid assembly of structurally diverse libraries.

The bromomethyl group provides an additional layer of versatility in synthetic strategies. It can be readily converted into other functional groups such as alcohols via nucleophilic substitution or into ethers through reaction with alcohols or phenols. This reactivity makes it an excellent starting point for constructing more elaborate molecular architectures. In particular, researchers have leveraged this property to develop fragment-based drug design approaches, where small molecular fragments are linked together to form more potent and selective inhibitors.

The combination of these structural features has made 3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl a valuable tool in medicinal chemistry research. Its utility as an intermediate has been demonstrated in several studies aimed at identifying novel therapeutic agents. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial targets in oncology and inflammatory diseases. The ability to modify various positions on the biphenyl core allows researchers to fine-tune the properties of these derivatives for optimal biological activity.

In conclusion, 3'-Bromomethyl-2,4-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361779-36-3) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic transformations and contribute to its utility as a building block for bioactive molecules. The ongoing exploration of biphenyl derivatives continues to yield promising candidates for therapeutic intervention across various disease areas.